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Compound of Interest

Compound Name: 1,3-Dibromopropene

Cat. No.: B8754767

An In-depth Technical Guide to the Safety Precautions and Handling of 1,3-Dibromopropene

This technical guide provides a comprehensive overview of the safety precautions, handling
guidelines, and toxicological profile of 1,3-Dibromopropene (CAS No: 627-15-6). The
information is intended for researchers, scientists, and professionals in drug development and
other fields who may handle this chemical.

Chemical and Physical Properties

1,3-Dibromopropene is a flammable liquid that requires careful handling due to its physical
properties. Key quantitative data are summarized in the table below for easy reference.

Property Value

Molecular Formula CsHa4Br2

Molecular Weight 199.87 g/mol [1]

Appearance Colorless liquid[2]

Boiling Point 155 - 156 °C[2][3]

Density 2 g/mL at 25 °C[2][3]

Flash Point 27 °C (80.6 °F) - closed cup[1][2][3]
Storage Temperature 2-8°C[3]
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Hazard Identification and Classification

1,3-Dibromopropene is classified as a hazardous substance. It is a flammable liquid and
vapor.[1] It is also classified as causing skin irritation, serious eye irritation, and may cause
respiratory irritation.[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Toxicological Information

Detailed toxicological data for 1,3-Dibromopropene is limited. Most safety data sheets indicate
that no data is available for acute toxicity (oral, dermal, inhalation), skin corrosion, germ cell
mutagenicity, carcinogenicity, or reproductive toxicity.[2] The primary known toxicological effect
IS irritation to the respiratory system.[1][2]

Toxicological Endpoint Result

Acute Toxicity No data available[2]

Skin Corrosion/Irritation Causes skin irritation[1]

Serious Eye Damage/Irritation Causes serious eye irritation[1]
Respiratory Sensitization No data available[2]

Germ Cell Mutagenicity No data available[2]
Carcinogenicity No data available[2]

Reproductive Toxicity No data available[2]

STOT - Single Exposure May cause respiratory irritation[1][2]
STOT - Repeated Exposure No data available[2]
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Handling and Storage

Proper handling and storage procedures are critical to ensure safety when working with 1,3-
Dibromopropene.

Safe Handling

» Avoid contact with skin and eyes.[2][4]

Avoid inhalation of vapor or mist.[2][4]

Handle in a well-ventilated place.[5]

Keep away from heat, sparks, open flames, and other ignition sources.[2][4]

Use only non-sparking tools.[5]

Take precautionary measures against static discharge.[2][4]

Wear appropriate personal protective equipment (see Section 5.0).

Storage Conditions

» Store in a cool, dry, and well-ventilated place.[2][5]

Keep container tightly closed.[2]

Containers that have been opened must be carefully resealed and kept upright to prevent
leakage.[2]

Recommended storage temperature is between 2-8°C.[3]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Exposure Controls and Personal Protection

Engineering controls and personal protective equipment (PPE) are necessary to minimize
exposure.
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» Engineering Controls: Ensure adequate ventilation, especially in confined areas. Use
explosion-proof electrical, ventilating, and lighting equipment.[5]

o Eye/Face Protection: Wear chemical safety goggles or faceshields.[1]

« Skin Protection: Wear protective gloves. The suitability and durability of a glove type depend
on usage.[5]

» Respiratory Protection: If ventilation is inadequate, use a suitable respirator. A type ABEK
(EN14387) respirator filter is recommended.[1]

Use ABEK (EN14387)

0 respirator filter — ] ‘Wear:
Is ventilation adequate? Ye - Chemical Goggles/Faceshield Proceed with handling
— Yes __» &
— - Protective Gloves

Standard ventilation sufficient

Handling 1,3-Dibromopropene —

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) selection workflow.

First-Aid Measures

In case of exposure, follow these first-aid guidelines and seek medical attention.

General Advice: Consult a physician and show them the safety data sheet.[4]

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[4]

In Case of Skin Contact: Wash off with soap and plenty of water.[4]

In Case of Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water.[4]

Fire-Fighting Measures
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o Suitable Extinguishing Media: Use dry powder or dry sand. Do NOT use a water jet.[6]

e Special Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides and hydrogen bromide gas.[2] Vapors may form explosive concentrations and
can accumulate in low areas.[2][4]

» Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.
Use water spray to cool unopened containers.

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or
gas. Ensure adequate ventilation. Remove all sources of ignition.[2][4] Evacuate personnel
to safe areas.[4]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.

» Methods for Containment and Cleaning Up: Contain spillage, and then collect with a non-
combustible absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and
place in a container for disposal according to local regulations.[6]
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Spill of 1,3-Dibromopropene Detected
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:

Contain spillage with
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:

Collect material into a suitable
container for disposal

:

Dispose of waste according
to local regulations

Decontaminate area

Click to download full resolution via product page

Caption: Emergency procedure for accidental release.
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Experimental Protocols

While specific experimental reports for 1,3-Dibromopropene are not readily available in the
public domain, the following sections describe the standard methodologies that would be
employed to determine key safety data.

Flash Point Determination (Closed-Cup Method)

The flash point of 27°C for 1,3-Dibromopropene was determined using a closed-cup method.
Standard protocols such as ASTM D93 (Pensky-Martens Closed-Cup) or ASTM D56 (Tag
Closed-Cup) are typically used.

Methodology (Based on ASTM D93):

o Apparatus: A Pensky-Martens Closed-Cup Tester is used, consisting of a test cup, lid,
shutter, ignition source, and stirring mechanism.

o Sample Preparation: A specific volume of the sample (e.g., 75 mL) is placed into the test
cup.[7]

e Heating: The sample is heated at a slow, constant, and specified rate (e.g., 5°C to 6°C per
minute).[8] The sample is stirred to ensure temperature uniformity.[7]

« Ignition Test: At regular temperature intervals, the stirring is stopped, and an ignition source
(a small flame) is dipped into the vapor space above the liquid for a specified duration.

o Observation: The flash point is the lowest temperature, corrected for barometric pressure, at
which the application of the ignition source causes the vapors of the sample to ignite with a
brief flash.[9]

Skin Irritation Testing

The classification "Causes skin irritation" is typically determined using in vivo (animal) or in vitro
methods following internationally recognized guidelines.

Methodology (Based on OECD Test Guideline 439: In Vitro Skin Irritation):
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o Test System: The assay utilizes a reconstructed human epidermis (RhE) model, which is an
organotypic in vitro model of human epidermis.[10][11]

e Procedure: A small amount of the test chemical is applied topically to the surface of the RhE
tissue.

e Exposure and Incubation: The tissue is exposed to the chemical for a defined period (e.g.,
one hour), after which it is rinsed and incubated.[12]

 Viability Assessment: Cell viability is measured using a quantitative method, most commonly
the MTT assay. In this assay, the vital dye MTT is converted by mitochondrial enzymes of
viable cells into a blue formazan salt, which is then extracted and measured
spectrophotometrically.[10][12]

o Endpoint: A chemical is classified as an irritant (UN GHS Category 2) if the mean tissue
viability is reduced to 50% or less of the negative control.[10]

Eye Irritation Testing

The classification "Causes serious eye irritation" is determined through standardized tests.
Methodology (Based on OECD Test Guideline 405: Acute Eye Irritation/Corrosion):
o Test System: The traditional method uses albino rabbits.

e Procedure: A single, measured dose (e.g., 0.1 mL for liquids) of the test substance is instilled
into the conjunctival sac of one eye of each animal. The other eye remains untreated and
serves as a control.

o Observation: The eyes are examined for ocular reactions at specific intervals (e.g., 1, 24, 48,
and 72 hours after instillation). The degree of corneal opacity, iritis, and conjunctival redness
and swelling (chemosis) are scored.

o Endpoint: The scores are used to calculate an overall irritation potential. The persistence and
reversibility of the observed effects are key factors in the final classification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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